molecular formula C10H9FO3S B8412626 4-(2-Butynyloxy)benzenesulfonic acid fluoride

4-(2-Butynyloxy)benzenesulfonic acid fluoride

Cat. No.: B8412626
M. Wt: 228.24 g/mol
InChI Key: RHQCJYNIFSOIGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Butynyloxy)benzenesulfonic acid fluoride is a useful research compound. Its molecular formula is C10H9FO3S and its molecular weight is 228.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9FO3S

Molecular Weight

228.24 g/mol

IUPAC Name

4-but-2-ynoxybenzenesulfonyl fluoride

InChI

InChI=1S/C10H9FO3S/c1-2-3-8-14-9-4-6-10(7-5-9)15(11,12)13/h4-7H,8H2,1H3

InChI Key

RHQCJYNIFSOIGA-UHFFFAOYSA-N

Canonical SMILES

CC#CCOC1=CC=C(C=C1)S(=O)(=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-but-2-ynyloxybenzenesulfonyl chloride (prepared from Example 30, step 4) (2.0 g, 8.18 mmol) in acetonitrle (10 ml) was added KF-CaF2 (2.85 g, 16.3 mmol) and the resulting mixture was stirred for 4 hours at room temperature. The reaction mixture was filtered and the filterate was concentrated. The crude product was dissolved in EtOAc and washed with water. The organic layer was dried over anhydrous Na2SO4 and the solvent was removed to obtain 1.5 g (80%) of the product as solid.
Quantity
2 g
Type
reactant
Reaction Step One
Name
KF CaF2
Quantity
2.85 g
Type
reactant
Reaction Step One
Yield
80%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.